Cas no 12224-40-7 (Fluorescent Brightener 184)

• Product Name: Fluorescent Brightener 184
• CAS No: 12224-40-7
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• CID: 86745
• Update Time: 2026-05-14

Fluorescent Brightener 184 Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 184
• FLUORESCENT BRIGHTENER OB-4
• C.I. Fluorescent brightener 184
• bis-Benzoxazolyl derivative

• Inchi： InChI=1S/C26H26N2O2S/c1-25(2,3)15-7-9-19-17(13-15)27-23(29-19)21-11-12-22(31-21)24-28-18-14-16(26(4,5)6)8-10-20(18)30-24/h7-14H,1-6H3
• InChI Key： AIXZBGVLNVRQSS-UHFFFAOYSA-N
• SMILES： CC(C1C=CC2OC(C3=CC=C(C4OC5C=CC(=CC=5N=4)C(C)(C)C)S3)=NC=2C=1)(C)C

Computed Properties

• Exact Mass: 430.171
• Monoisotopic Mass: 430.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Bright yellow powder
• Density: 1.26
• Melting Point: 196-202℃
• Boiling Point: 531.2 °C at 760 mmHg
• Flash Point: 275.1 °C
• Refractive Index: 1.617
• PSA: 80.30000
• LogP: 7.95950

Fluorescent Brightener 184 Security Information

• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Additional information on Fluorescent Brightener 184

Introduction to Fluorescent Brightener 184 (CAS No: 12224-40-7)

Fluorescent Brightener 184, chemically identified by the CAS number 12224-40-7, is a specialized compound widely utilized in the field of chemical and biochemical applications. This fluorescent brightening agent (FBA) is known for its exceptional ability to enhance the brightness of materials by absorbing ultraviolet (UV) light and re-emitting it as visible light. The compound belongs to the class of stilbene derivatives, a category renowned for its photostability and compatibility with a variety of substrates, making it particularly valuable in industrial and research settings.

The primary mechanism by which Fluorescent Brightener 184 operates is based on its ability to absorb UV radiation in the range of 320-380 nm and emit visible light in the blue region, typically around 450-470 nm. This property makes it highly effective in applications where color enhancement and UV protection are critical. Recent studies have highlighted its potential in the development of advanced materials such as high-performance plastics, coatings, and textiles. The compound's compatibility with various polymers and dyes has led to its incorporation into formulations designed to improve the aesthetic appeal and durability of end products.

In the realm of biochemical research, Fluorescent Brightener 184 has found applications as a fluorescent marker in cellular imaging techniques. Its ability to bind selectively to certain biomolecules allows researchers to track specific processes within living cells with high precision. This has been particularly useful in studying cellular metabolism, protein interactions, and nucleic acid dynamics. The compound's fluorescence properties also make it an excellent candidate for developing new diagnostic tools and biosensors, where real-time monitoring of biological processes is essential.

One of the most compelling aspects of Fluorescent Brightener 184 is its environmental stability. Unlike some other fluorescent dyes that degrade quickly under prolonged exposure to UV light, this compound exhibits remarkable photostability. This characteristic ensures consistent performance across multiple applications, reducing the need for frequent replenishment or reapplication. Furthermore, its low toxicity profile makes it suitable for use in environments where human exposure is a concern, such as in medical devices or consumer products.

The industrial applications of Fluorescent Brightener 184 are diverse and continue to expand with ongoing research. In the textile industry, it is used to impart a vibrant white hue to fabrics while maintaining their natural properties. This has led to the development of eco-friendly dyeing processes that reduce water consumption and chemical waste. In addition, its use in paper manufacturing has improved the brightness and printability of paper products without compromising their strength or texture.

In conclusion, Fluorescent Brightener 184, identified by CAS number 12224-40-7, represents a significant advancement in the field of fluorescent brightening agents. Its unique properties make it an invaluable tool in both industrial and research settings, offering solutions that are efficient, durable, and environmentally friendly. As research continues to uncover new applications for this compound, its importance in enhancing material performance and facilitating biological studies is likely to grow even further.